6,6'-Dicorynomycolyl trehalose
Overview
Description
6,6'-Dicorynomycolyl trehalose, also known as 6,6'-Dicorynomycolyl trehalose, is a useful research compound. Its molecular formula is C76H146O15 and its molecular weight is 1300 g/mol. The purity is usually 95%.
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properties
CAS RN |
93379-98-7 |
|---|---|
Product Name |
6,6'-Dicorynomycolyl trehalose |
Molecular Formula |
C76H146O15 |
Molecular Weight |
1300 g/mol |
IUPAC Name |
[(2R,3S,4S,5R)-3,4,5-trihydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[(3-hydroxy-2-tetradecyloctadecanoyl)oxymethyl]oxan-2-yl]oxyoxan-2-yl]methyl 3-hydroxy-2-tetradecyloctadecanoate |
InChI |
InChI=1S/C76H146O15/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-63(77)61(55-51-47-43-39-35-31-27-23-19-15-11-7-3)73(85)87-59-65-67(79)69(81)71(83)75(89-65)91-76-72(84)70(82)68(80)66(90-76)60-88-74(86)62(56-52-48-44-40-36-32-28-24-20-16-12-8-4)64(78)58-54-50-46-42-38-34-30-26-22-18-14-10-6-2/h61-72,75-84H,5-60H2,1-4H3/t61?,62?,63?,64?,65-,66-,67-,68-,69+,70+,71-,72-,75+,76?/m1/s1 |
InChI Key |
LFRXCNXVZHVRSE-QEUVOCHDSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(C(CCCCCCCCCCCCCC)C(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OC2[C@@H]([C@H]([C@@H]([C@H](O2)COC(=O)C(CCCCCCCCCCCCCC)C(CCCCCCCCCCCCCCC)O)O)O)O)O)O)O)O |
SMILES |
CCCCCCCCCCCCCCCC(C(CCCCCCCCCCCCCC)C(=O)OCC1C(C(C(C(O1)OC2C(C(C(C(O2)COC(=O)C(CCCCCCCCCCCCCC)C(CCCCCCCCCCCCCCC)O)O)O)O)O)O)O)O |
Canonical SMILES |
CCCCCCCCCCCCCCCC(C(CCCCCCCCCCCCCC)C(=O)OCC1C(C(C(C(O1)OC2C(C(C(C(O2)COC(=O)C(CCCCCCCCCCCCCC)C(CCCCCCCCCCCCCCC)O)O)O)O)O)O)O)O |
synonyms |
6,6'-dicorynomycolyl alpha, alpha'-trehalose 6,6'-dicorynomycolyl beta, beta'-trehalose 6,6'-dicorynomycolyl trehalose DCYMT S-TDCM trehalose 6,6'-dicorynomycolate trehalose dicorynomycolate |
Origin of Product |
United States |
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